2-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-5-nitrobenzamide
• InChI: InChI=1S/C16H12ClN3O3S/c1-8-3-6-13-14(9(8)2)18-16(24-13)19-15(21)11-7-10(20(22)23)4-5-12(11)17/h3-7H,1-2H3,(H,18,19,21)
• InChI Key: XWPDAVBMWHVNSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C
• Molecular Formula: C16H12ClN3O3S
• Molecular Weight: 361.8 g/mol

Description

“N-benzyl-2-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)acetamide” is a specialty product for proteomics research. Its molecular formula is C18H17ClN2OS and it has a molecular weight of 344.86.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzyl group, a 2-chloro group, and a 4,5-dimethyl-1,3-benzothiazol-2-yl group attached to an acetamide group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 344.86. More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Electrochemical Analysis

Research on benzoxazole compounds, including those structurally similar to "2-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-5-nitrobenzamide," demonstrates their electrochemical behaviors and potential for quantitative determination via voltammetry techniques. This indicates the compounds' utility in sensitive and rapid analytical applications (Zeybek et al., 2009).

Antitumor Activity

Several studies explore the antitumor potential of benzothiazole derivatives. Novel derivatives have been synthesized, exhibiting cytotoxic activities against various malignant human cell lines, highlighting the potential of these compounds in cancer research (Racané et al., 2006).

Crystal Engineering

The role of hydrogen and halogen bonds in the crystal engineering of benzamide compounds is significant. Studies show how these interactions can be exploited for crystal design, providing insights into the structural arrangement of molecules and their applications in material science (Saha et al., 2005).

Organic Magnetic Materials

Benzimidazole-based compounds, including those with similar frameworks to the specified chemical, have been investigated for their role in the development of organic magnetic materials. The study of their crystallography and magnetic susceptibility offers a pathway to understanding the magnetic properties of organic compounds (Ferrer et al., 2001).